Cas no 38370-61-5 (2-(pyridin-3-ylcarbamoyl)benzoic Acid)

• Product Name: 2-(pyridin-3-ylcarbamoyl)benzoic Acid
• CAS No: 38370-61-5
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• CID: 1489314
• PubChem ID: 686431
• Update Time: 2025-06-11

2-(pyridin-3-ylcarbamoyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-3-ylcarbamoyl)benzoic acid
• phthalic acid 3-pyridylmonoamide
• HMS1690J15
• AC1LEHUQ
• CTK4H9847
• N-Pyridin-3-yl-phthalamic acid
• AC1Q7249
• Oprea1_040201
• BENZOIC ACID,2-[(3-PYRIDINYLAMINO)CARBONYL]-
• N-(3-PYRIDYL)PHTHALAMIC ACID
• CS-0345425
• 2-[(3-pyridinylamino)carbonyl]benzoic acid
• 38370-61-5
• DTXSID90350703
• STK661928
• AKOS000597643
• SR-01000532315
• Z429593772
• SR-01000532315-1
• SCHEMBL18132518
• 2-[(pyridin-3-yl)carbamoyl]benzoic acid
• 2-(pyridin-3-ylcarbamoyl)benzoic Acid

• MDL： MFCD00030920
• Inchi： 1S/C13H10N2O3/c16-12(15-9-4-3-7-14-8-9)10-5-1-2-6-11(10)13(17)18/h1-8H,(H,15,16)(H,17,18)
• InChI Key： GCFWYVVRTIFOJH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)NC1C=NC=CC=1

Computed Properties

• Exact Mass: 242.0692
• Monoisotopic Mass: 242.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• PSA: 79.29

Additional information on 2-(pyridin-3-ylcarbamoyl)benzoic Acid

Recent Advances in the Study of 2-(Pyridin-3-ylcarbamoyl)benzoic Acid (CAS: 38370-61-5): A Comprehensive Research Brief

2-(Pyridin-3-ylcarbamoyl)benzoic Acid (CAS: 38370-61-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative, characterized by its pyridine-carboxamide scaffold conjugated with a benzoic acid moiety, demonstrates unique physicochemical properties that make it valuable for drug discovery and biochemical applications. Recent studies have focused on its potential as a pharmacophore in medicinal chemistry and its role as a building block for more complex bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility as a kinase inhibitor scaffold. Researchers demonstrated that 38370-61-5 serves as an effective core structure for developing selective protein kinase inhibitors, particularly showing promise against JAK family kinases. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar inhibition constants for specific kinase targets while maintaining favorable drug-like properties.

In pharmaceutical formulation research, 2-(pyridin-3-ylcarbamoyl)benzoic Acid has been investigated for its potential in prodrug development. A recent patent application (WO2023056789) describes its use as a carboxylic acid carrier that enhances the solubility and bioavailability of poorly water-soluble drugs. The compound's ability to form stable ester linkages while maintaining metabolic lability makes it particularly suitable for this application, as demonstrated in preclinical studies with various anticancer agents.

Analytical chemistry advancements have also been made regarding this compound. A 2024 publication in Analytical Chemistry presented a novel HPLC-MS method for the sensitive detection and quantification of 38370-61-5 in biological matrices, achieving a lower limit of quantification of 0.1 ng/mL. This methodological development is particularly important for pharmacokinetic studies involving derivatives of this compound, enabling more accurate assessment of absorption, distribution, metabolism, and excretion (ADME) profiles.

From a synthetic chemistry perspective, recent work has focused on developing more efficient routes to 2-(pyridin-3-ylcarbamoyl)benzoic Acid. A green chemistry approach published in Organic Process Research & Development (2024) describes a solvent-free mechanochemical synthesis that improves yield from 68% to 92% while reducing environmental impact. This advancement addresses previous challenges in large-scale production of the compound, making it more accessible for pharmaceutical applications.

The compound's biological activity profile continues to be elucidated. Recent in vitro studies have revealed unexpected immunomodulatory effects, particularly in macrophage polarization. These findings, published in Biochemical Pharmacology (2024), suggest potential applications in inflammatory disease treatment, although further in vivo validation is required. The mechanism appears to involve modulation of NF-κB signaling pathways, making 38370-61-5 an interesting lead compound for anti-inflammatory drug development.

Looking forward, research on 2-(pyridin-3-ylcarbamoyl)benzoic Acid appears poised for expansion into new therapeutic areas. Computational chemistry studies predict favorable interactions with several emerging drug targets, including certain RNA-binding proteins implicated in neurodegenerative diseases. As synthetic methodologies improve and biological understanding deepens, this compound class will likely play an increasingly important role in chemical biology and pharmaceutical development.